Cas no 18385-78-9 (7-methyl-3,4-dihydro-2H-chromen-4-ol)

• Product Name: 7-methyl-3,4-dihydro-2H-chromen-4-ol
• CAS No: 18385-78-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4628992
• PubChem ID: 79002273
• Update Time: 2025-10-29

7-methyl-3,4-dihydro-2H-chromen-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
• N14459
• 7-methyl-3,4-dihydro-2H-chromen-4-ol

• Inchi： 1S/C10H12O2/c1-7-2-3-8-9(11)4-5-12-10(8)6-7/h2-3,6,9,11H,4-5H2,1H3
• InChI Key： OUINKWKBLWPYQK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2C(CC1)O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-methyl-3,4-dihydro-2H-chromen-4-ol

Recent Advances in the Study of 7-methyl-3,4-dihydro-2H-chromen-4-ol (CAS: 18385-78-9): A Comprehensive Research Brief

The compound 7-methyl-3,4-dihydro-2H-chromen-4-ol (CAS: 18385-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the efficient synthetic routes for 7-methyl-3,4-dihydro-2H-chromen-4-ol, with particular emphasis on green chemistry approaches to minimize environmental impact. Researchers have reported high-yield synthesis methods using catalytic hydrogenation and asymmetric synthesis techniques, which are critical for scaling up production for pharmaceutical applications. These advancements address previous challenges related to low yields and complex purification processes.

In terms of biological activity, 7-methyl-3,4-dihydro-2H-chromen-4-ol has demonstrated promising results in preclinical studies. Its mechanism of action involves modulation of key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in inflammatory and oncogenic processes. Recent in vitro and in vivo studies have shown that this compound exhibits potent anti-inflammatory and anti-proliferative effects, making it a candidate for further investigation in diseases such as cancer and chronic inflammation.

Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize the pharmacological profile of 7-methyl-3,4-dihydro-2H-chromen-4-ol. Modifications to the chromene core have been explored to enhance bioavailability and target specificity. These studies have identified several derivatives with improved pharmacokinetic properties, paving the way for future clinical trials.

The potential therapeutic applications of 7-methyl-3,4-dihydro-2H-chromen-4-ol extend beyond its anti-inflammatory and anti-cancer properties. Recent research has also investigated its neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and modulate oxidative stress pathways has been a focal point of these studies.

In conclusion, the latest research on 7-methyl-3,4-dihydro-2H-chromen-4-ol (CAS: 18385-78-9) underscores its potential as a versatile scaffold for drug development. The advancements in synthesis, coupled with its broad-spectrum biological activities, position this compound as a promising candidate for further investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately contributing to the development of novel therapeutics.